Cas no 65520-05-0 (3-Pyridinesulfonic acid hydrochloride)

• Product Name: 3-Pyridinesulfonic acid hydrochloride
• CAS No: 65520-05-0
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• CID: 2794067
• PubChem ID: 53415210
• Update Time: 2025-04-21

3-Pyridinesulfonic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 65520-05-0
• DTXSID90697009
• 3-pyridinesulfonic acid hydrochloride
• Pyridine-3-sulfonic acid--hydrogen chloride (1/1)
• 3-Pyridinesulfonic acid hydrochloride

• Inchi： 1S/C5H5NO3S.ClH/c7-10(8,9)5-2-1-3-6-4-5;/h1-4H,(H,7,8,9);1H
• InChI Key： VZXGSVBYWSYBGV-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 194.9756919Da
• Monoisotopic Mass: 194.9756919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų